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Compound of Interest

4-(5-Nitropyrimidin-2-
Compound Name:

yl)morpholine
CAS No.: 65735-66-2
Cat. No.: B1608259

Get Quote

Executive Summary & Immediate Directive

Do not dispose of this compound down the drain. 4-(5-Nitropyrimidin-2-yl)morpholine must
be treated as Hazardous Organic Waste.[1] It possesses two distinct chemical risks that dictate
its disposal pathway:

» Thermal Sensitivity: The nitro-heterocyclic core introduces a risk of rapid decomposition
under high heat or shock.[1]

» Carcinogenic Potential: The morpholine moiety is a precursor to N-nitrosomorpholine
(NMOR), a potent carcinogen, if exposed to nitrosating agents (oxidizers, nitrites).[1]

Core Directive: Segregate strictly from oxidizing agents and strong acids.[1] Incineration via a
licensed hazardous waste facility is the only acceptable final disposal method.[1]

Chemical Identity & Hazard Profiling
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To ensure correct waste stream classification, you must understand the molecule's functional

architecture.[1]

Feature

Specification

Disposal Implication

Chemical Name

4-(5-Nitropyrimidin-2-

yl)morpholine

Standard identifier.

High Nitrogen Content.

Releases
Formula
upon incineration; requires
scrubbed incinerator.[1]
o Dual Hazard: Morpholine
Morpholine ring fused to o _ _
Structure (Toxicity/Corrosion) + Nitro

Nitropyrimidine

group (Reactivity).[1]

Physical State

Solid (Typically Yellow/Orange)

Dispose of as Solid Waste.[1]
Do not dissolve in solvent

solely for disposal.[1]

CAS

Verify with Vendor (Analog:
26820-62-2)

Treat as "Toxic Organic Solid"

absent specific vendor SDS.[1]

Critical Mechanism: The Nitrosamine Hazard

Why segregation is not just a suggestion, but a requirement.

Morpholine derivatives contain a secondary amine structure (masked within the ring).[1] If this

waste stream contacts nitrites (

), nitric acid, or strong oxidizers, it can undergo N-nitrosation.[1] [1]

NMOR is a Group 2B Carcinogen. By segregating this waste from oxidizers, you break the

reaction pathway, preventing the formation of a far more dangerous carcinogen inside your

waste container.[1]

Step-by-Step Disposal Protocol
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Phase 1: Pre-Disposal Characterization

Before moving the vessel, answer these three questions:

« Is the material pure? If mixed with solvents, the solvent dictates the flammaubility class.[1]

e Is it old? Check for crystal formation around the cap (peroxides/shock-sensitive salts),
though less likely with this specific derivative than pure ethers.[1]

e Quantity? If >500g, contact EHS immediately for a specific pickup.[1]

Phase 2: Segregation & Packaging

Follow this decision matrix for packaging.

Container:
Wide-Mouth HDPE Jar

If Solid

CRITICAL: Segregate from
Oxidizers & s

Physical State? Acid:

If Solution

Container:
Amber Glass or HDPE Jug

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging nitropyrimidine waste.

Operational Steps:

Transfer to EHS/Incineration

¢ Select Container: Use a High-Density Polyethylene (HDPE) container.[1] Glass is acceptable

but poses a breakage risk.[1][2] Avoid metal containers due to potential reactivity with acidic

impurities.[1]

e Solid Waste: Place the solid powder, along with any contaminated spatulas, weigh boats, or

filter paper, directly into the wide-mouth jar.[1]

e Liquid Waste (Mother Liquors): If the compound is dissolved in solvent (e.g., DMSO,
Methanol), dispose of it as "Flammable Solvent Waste with Toxic Contaminants."[1]
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o Crucial: Ensure the solvent waste stream does NOT contain halogenated solvents (DCM,
Chloroform) unless your facility permits commingling.[1]

o Labeling: Affix a hazardous waste label with the following details:
o Constituents: 4-(5-Nitropyrimidin-2-yl)morpholine (95%), [Solvent Name] (5%).[1]

o Hazard Checkboxes: Toxic, Irritant.[1][3] (Check "Flammable" only if in solvent).[1]

Phase 3: Storage & Handoff

o Storage Location: Store in a secondary containment tray inside a cool, dry chemical cabinet.

e Incompatibility: Keep at least 3 feet (1 meter) away from nitric acid, perchloric acid, or nitrate
salts.[1]

o Disposal Route: This material is destined for High-Temperature Incineration.[1] It cannot be
landfilled or sewer-discharged.[1]

Emergency Contingencies

Spill Management
If <10g is spilled:

o Evacuate the immediate area of unnecessary personnel.

o PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine/dusty,
use an N95 or P100 respirator to avoid inhalation.[1]

o Neutralization (Physical): Do not attempt chemical neutralization.
e Cleanup:

o Dry Spill: Gently sweep into a dustpan using a soft brush to minimize static and dust
generation.[1]

o Wet Spill: Absorb with vermiculite or sand.[1] Do not use paper towels (cellulose + nitro
compounds can increase flammability risks upon drying).[1]
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» Decontamination: Wipe the surface with a mild soap solution.[1] Avoid bleach (oxidizer).[1]

First Aid

o Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Nitro compounds
can be absorbed transdermally.[1]

e Eye Contact: Flush for 15 minutes. Seek medical attention.

Compatibility Reference Table

Chemical Class Compatibility Reason for Incompatibility

) Low solubility, but no violent
Water Compatible )
reaction.[1]

Alcohols (MeOH, EtOH) Compatible Good for dissolving residue.[1]

Strong Acids (

Exothermic protonation;

. Incompatible ) )
potential hydrolysis.[1]
)
Oxidizers (
Risk of fire and nitrosamine
, DANGEROUS
formation.[1]
)
] ) Reduces nitro group to amine
Reducing Agents Incompatible ]
(exothermic).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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